BENGHE Foundational & Exploratory

Check Availability & Pricing

Photophysical and chemical properties of DAR-
4M

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Diaminorhodamine-M

Cat. No.: B3039162

An In-depth Technical Guide to the Photophysical and Chemical Properties of DAR-4M

Introduction

Diaminorhodamine-4M (DAR-4M) is a fluorescent probe renowned for its application in the
detection of nitric oxide (NO), a critical signaling molecule in numerous physiological and
pathological processes. This guide provides a comprehensive overview of the photophysical
and chemical properties of DAR-4M and its cell-permeable acetoxymethyl (AM) ester, DAR-4M
AM. It is intended for researchers, scientists, and professionals in drug development who
require a detailed understanding of this probe for their experimental work.

Core Properties of DAR-4M and DAR-4M AM

DAR-4M is a rhodamine-based dye that exhibits weak fluorescence in its native state. Upon
reaction with nitric oxide in the presence of oxygen, it is converted to a highly fluorescent
triazole form, DAR-4M T. This reaction leads to a significant increase in fluorescence quantum
efficiency, reported to be around 840-fold. An advantage of DAR-4M over fluorescein-based
NO probes like DAF-2 is its stable fluorescence across a broad pH range (4-12).[1][2]

For intracellular applications, the cell-permeable derivative DAR-4M AM is utilized. The
acetoxymethyl ester groups facilitate its passage across the cell membrane. Once inside the
cell, intracellular esterases cleave the AM groups, releasing the cell-impermeable DAR-4M,
which is then trapped within the cell and available to react with intracellular NO.[2]
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Data Presentation: Photophysical and Chemical
Properties

The key quantitative properties of DAR-4M and its derivatives are summarized in the tables
below for easy reference and comparison.

Table 1. Chemical Properties of DAR-4M and DAR-4M AM

Property DAR-4M DAR-4M AM

Synonyms ZCI\FAM' Diaminorhodamine- Diaminorhodamine-4M AM
Molecular Formula C25H26N403 C28H31IN4Os

Molecular Weight 430.50 g/mol 630.47 g/mol

Cell Permeability No Yes|[2]

Form Solution Solution

Storage Temperature -20°C -20°C

Table 2: Photophysical Properties of DAR-4M (Post-reaction with NO)

Property Value

Excitation Maximum (Aex) ~560 nm[1][2]
Emission Maximum (Aem) ~575 nm[1][2]
Molar Extinction Coefficient (g) 76,000 M~icm~12]
Fluorescence Quantum Yield (®) 0.42[2]

Detection Limit ~10 nM

Optimal Working Concentration 5-10 uM[1][2]
Optimal pH Range 4 - 12[1][2]
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Reaction Mechanism and Selectivity

DAR-4M does not react directly with nitric oxide. Instead, it reacts with dinitrogen trioxide
(N20s), an auto-oxidation product of NO in the presence of oxygen, to form the fluorescent
triazole derivative DAR-4M T.[1][2][3] This is a common mechanism for diaminofluorescein and
diaminorhodamine-based NO probes.

It is crucial to note that while DAR-4M is a valuable tool, it is not entirely specific to NO. Studies
have shown that it detects reactive nitrogen species (RNS) more broadly.[4][5] Its fluorescence
can be potentiated by the presence of other oxidants like peroxynitrite, particularly when
reacting with low levels of NO donors.[4] However, it does not show a fluorescent response to
superoxide, hydrogen peroxide, or nitroxyl alone.[4][5] Additionally, under physiological
conditions, it does not react with nitrite (NOz~) or nitrate (NOs™).[2] It has been reported that
DAR-4M can also react with dehydroascorbic acid (DHA).[6]

Signaling Pathway and Detection Principle

The following diagrams illustrate the chemical reaction and the principle of intracellular NO
detection.

Caption: Reaction mechanism of DAR-4M with nitric oxide.
Caption: Intracellular detection of NO using DAR-4M AM.

Experimental Protocols

The following sections provide generalized protocols for the use of DAR-4M and DAR-4M AM.
Optimal conditions, including probe concentration and incubation times, may vary depending
on the cell type and experimental setup and should be determined empirically.

Protocol 1: In Vitro Detection of Nitric Oxide

This protocol is suitable for detecting NO in cell-free systems or in extracellular fluids.

» Reagent Preparation: Prepare a stock solution of DAR-4M in DMSO. A common stock
concentration is 5 mM.[1]
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e Working Solution: Dilute the DAR-4M stock solution in a neutral aqueous buffer (e.g., PBS,
HEPES) to a final working concentration of 5-10 uM.[1][2]

e Incubation: Add the DAR-4M working solution to the sample containing the NO source.

o Measurement: After an appropriate incubation period, measure the fluorescence intensity
using a fluorometer, fluorescence plate reader, or fluorescence microscope. Use an
excitation wavelength of ~560 nm and measure the emission at ~575 nm.

e Controls: Include a negative control (sample without NO) to determine the background
fluorescence of the probe. For quantitative analysis, a calibration curve can be generated
using a standard NO donor, such as a NONOate.[1]

Protocol 2: Intracellular Detection of Nitric Oxide in Live
Cells

This protocol describes the use of DAR-4M AM for imaging NO in living cells.

o Cell Preparation: Culture cells on a suitable imaging platform (e.g., coverslips, glass-bottom
dishes).

o Reagent Preparation: Prepare a stock solution of DAR-4M AM in DMSO (e.g., 5 mM).

e Loading Solution: Dilute the DAR-4M AM stock solution in a serum-free medium or an
appropriate buffer (e.g., HBSS) to a final working concentration of 5-10 uM.[2]

o Cell Loading: Remove the culture medium from the cells and wash them once with the buffer.
Add the loading solution to the cells and incubate at 37°C. Incubation times can range from
30 to 60 minutes, depending on the cell type.[2]

¢ Washing: After incubation, remove the loading solution and wash the cells 2-3 times with the
buffer to remove any extracellular probe.

o Stimulation (Optional): If studying stimulated NO production, add the stimulus at this point.

e Imaging: Image the cells using a fluorescence microscope equipped with appropriate filters
for rhodamine (e.g., excitation ~560 nm, emission ~575 nm). Acquire images at desired time
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points to monitor the change in fluorescence intensity, which corresponds to the level of
intracellular NO.

Experimental Workflow Diagram

The logical flow for a typical cell-based imaging experiment is outlined below.

Caption: Experimental workflow for intracellular NO imaging.

Conclusion

DAR-4M and its AM ester are powerful fluorescent tools for the detection of nitric oxide and
related reactive nitrogen species. Their red-shifted spectra, high sensitivity, and broad pH
stability make them advantageous for a variety of biological applications, particularly when
autofluorescence in the green spectrum is a concern. However, researchers must be mindful of
the probe's reactivity with other species besides NO to ensure accurate interpretation of
experimental results. Proper controls and careful experimental design are paramount to
leveraging the full potential of this valuable probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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